![molecular formula C15H15ClF3NO B2933733 2-(2-Chloro-6-fluorophenyl)-1-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)ethan-1-one CAS No. 2195876-45-8](/img/structure/B2933733.png)
2-(2-Chloro-6-fluorophenyl)-1-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)ethan-1-one
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Description
2-(2-Chloro-6-fluorophenyl)-1-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)ethan-1-one is a useful research compound. Its molecular formula is C15H15ClF3NO and its molecular weight is 317.74. The purity is usually 95%.
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Scientific Research Applications
Fluorination Techniques and Applications
Selective Fluorination in Water : The compound Selectfluor F-TEDA-BF4 has been used for selective and effective fluorination of various organic compounds in water, demonstrating its versatility and efficiency in introducing fluorine atoms into complex molecules (Stavber et al., 2004).
Substituted (Difluoroiodo)arenes : Reactions with substituted (difluoroiodo)arenes have been explored for the production of 1,1-difluoro compounds, showcasing a method for the synthesis of difluorinated aromatic compounds (Gregorčič & Zupan, 1977).
Regioselectivity in Fluorination : Studies on the regioselectivity of fluorination processes using N-F type reagents on dibenzofuran, diphenylether, and biphenyl indicate the influence of reagent structure and reaction conditions on the outcomes of fluorination, providing insights into selective fluorination strategies (Zupan et al., 1996).
Fluorodesilylation of Alkenyltrimethylsilanes : This method involves converting alkenyltrimethylsilanes to alkenyl fluorides or difluoromethyl-substituted compounds, showcasing a route to fluoroalkenes and difluoromethyl-substituted amides, alcohols, or ethers (Greedy & Gouverneur, 2001).
Specific Applications in Organic Synthesis
Anticonvulsant Activity of Fluorinated Compounds : Research on N-phenyl- and N-benzyl-2-azaspiro[4.4]nonane- and [4.5]decane-1,3-dione derivatives containing fluoro or trifluoromethyl substituents explored their anticonvulsant activity, highlighting the potential of fluorinated compounds in medicinal chemistry (Obniska et al., 2006).
Electrophilic Fluorination : The use of Selectfluor™ F-TEDA-BF4 for electrophilic fluorination of aromatic compounds underlines its role as a key reagent in the introduction of fluorine atoms into organic molecules, offering a straightforward and effective route for the synthesis of fluorinated aromatics (Shamma et al., 1999).
properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClF3NO/c16-11-2-1-3-12(17)10(11)8-13(21)20-6-4-14(5-7-20)9-15(14,18)19/h1-3H,4-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXFHMCQOBYTVOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12CC2(F)F)C(=O)CC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClF3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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